2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol

• IUPAC Name: 2-benzylsulfanyl-1,1-diphenylethanol
• InChI: InChI=1S/C21H20OS/c22-21(19-12-6-2-7-13-19,20-14-8-3-9-15-20)17-23-16-18-10-4-1-5-11-18/h1-15,22H,16-17H2
• InChI Key: GCDTUNDKVIEDPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(C2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C21H20OS
• Molecular Weight: 320.4 g/mol
• CAS No.: 251307-44-5

Description

2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol, also known as 2-BSE, is a synthetic organic compound with a variety of applications in scientific research. It is a colorless liquid with a low boiling point and a faint, sweet odor. 2-BSE has been used in a range of laboratory experiments, including those related to its biochemical and physiological effects.

Scientific Research Applications

2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including those used in pharmaceuticals and other organic compounds. It has also been used as a catalyst in the synthesis of a variety of organic compounds. Additionally, this compound has been used as a reactant in the synthesis of a variety of compounds, including those used in cosmetics and other organic compounds.

Mechanism of Action

The mechanism of action of 2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol is not well understood. However, it is believed that it may act as an electrophile, reacting with nucleophiles to form a variety of compounds. Additionally, it may be involved in the formation of a variety of products through the catalytic action of its sulfanyl group.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that it may be involved in the regulation of metabolic processes, including those related to energy production. Additionally, it has been suggested that it may be involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol for lab experiments include its low boiling point and low vapor pressure, which make it ideal for use in a variety of laboratory settings. Additionally, its low toxicity and low cost make it an attractive reagent for laboratory use. However, its low solubility in water may limit its use in certain experiments.

Future Directions

The potential future directions of research involving 2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol include further investigation into its biochemical and physiological effects, as well as its potential applications in the synthesis of a variety of organic compounds. Additionally, further research into its mechanism of action and its potential applications in the regulation of metabolic processes may yield further insights into its potential use in laboratory experiments. Finally, further research into its potential applications in the synthesis of pharmaceuticals, cosmetics, and other organic compounds may lead to new and innovative products.

Synthesis Methods

2-(Benzylsulfanyl)-1,1-diphenyl-1-ethanol can be synthesized through a two-step process. The first step involves the reaction of benzylsulfanyl chloride and diphenylacetaldehyde in the presence of a base. This yields the intermediate, 2-(benzylsulfanyl)-1,1-diphenylacetaldehyde. The second step involves the reaction of the intermediate with ethanol in the presence of a base, which yields this compound.